N-{[(4-methoxybenzyl)amino]carbonyl}-3-methylbutanamide

• IUPAC Name: N-[(4-methoxyphenyl)methylcarbamoyl]-3-methylbutanamide
• InChI: InChI=1S/C14H20N2O3/c1-10(2)8-13(17)16-14(18)15-9-11-4-6-12(19-3)7-5-11/h4-7,10H,8-9H2,1-3H3,(H2,15,16,17,18)
• InChI Key: LPFPSURVMRMJGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC(=O)NCC1=CC=C(C=C1)OC
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves the condensation of an amine with an aldehyde or ketone, followed by reduction of the resulting imine to an amine. This process is known as reductive amination. For example, “3-[N-(4-Methoxybenzyl)amino]benzo[de]anthracen-7-one” was synthesized via a two-step procedure including 3-aminobenzanthrone condensation with anisaldehyde and following reduction of obtained imine to appropriate amine by sodium borohydride.

Molecular Structure Analysis

The molecular structure of related compounds is established by techniques such as elemental analysis, nuclear magnetic resonance spectroscopy, mass spectrometry (EI-MS), and infrared spectroscopy (FT-IR), and confirmed by single-crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds typically involve nucleophilic addition of the amine to the carbonyl group, followed by transfer of a proton from nitrogen to oxygen to yield a neutral amino alcohol, or carbinolamine.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds are typically determined using a variety of analytical techniques. For example, the title compound “3-[N-(4-Methoxybenzyl)amino]benzo[de]anthracen-7-one” was analyzed by thermal gravimetric analysis, UV/vis, and fluorescence spectroscopy.